Cas no 2138148-21-5 (N-(2-aminophenyl)methyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine)

• Product Name: N-(2-aminophenyl)methyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine
• CAS No: 2138148-21-5
• MF: C₁₃H₁₇N₅
• MW: 243.307581663132
• CID: 5907171
• PubChem ID: 165474893
• Update Time: 2025-05-23

N-(2-aminophenyl)methyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-aminophenyl)methyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine
• N-[(2-aminophenyl)methyl]-1-(azetidin-3-yl)-1H-pyrazol-5-amine
• 2138148-21-5
• EN300-1130987

• Inchi： 1S/C13H17N5/c14-12-4-2-1-3-10(12)7-16-13-5-6-17-18(13)11-8-15-9-11/h1-6,11,15-16H,7-9,14H2
• InChI Key： XNBWTIIZYWGJOS-UHFFFAOYSA-N
• SMILES： N1CC(C1)N1C(=CC=N1)NCC1C=CC=CC=1N

Computed Properties

• Exact Mass: 243.14839556g/mol
• Monoisotopic Mass: 243.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.9Ų

Additional information on N-(2-aminophenyl)methyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine

N-(2-Aminophenyl)methyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine: A Comprehensive Overview

N-(2-Aminophenyl)methyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine, also known by its CAS number 2138148-21-5, is a complex organic compound with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities. In recent years, advancements in synthetic chemistry and computational modeling have shed light on its properties, making it a subject of interest for researchers in drug discovery, materials science, and beyond.

The molecular structure of N-(2-Aminophenyl)methyl derivative incorporates a pyrazole ring, which is a five-membered heterocycle containing two nitrogen atoms. This ring system is known for its stability and ability to participate in hydrogen bonding, making it a valuable component in drug design. The presence of an azetidine group further enhances the compound's versatility. Azetidine, a four-membered ring containing one nitrogen atom, contributes to the molecule's rigidity and potential for stereochemical interactions. These structural elements collectively position the compound as a promising candidate for exploring novel therapeutic agents.

Recent studies have focused on the biological activity of N-(2-Aminophenyl)methyl derivatives, particularly their potential as kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Computational docking studies have revealed that this compound exhibits strong binding affinity to specific kinase targets, suggesting its potential as a lead molecule in drug development.

In addition to its biological applications, the compound has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has been explored for applications in catalysis and sensing technologies. Researchers have demonstrated that the azetidine group can act as a chelating agent, facilitating the formation of metalloorganic frameworks with high surface area and selectivity.

The synthesis of N-(2-Aminophenyl)methyl derivatives has also been optimized through green chemistry approaches. Traditional methods often involve harsh reaction conditions and toxic reagents; however, recent advancements have introduced more sustainable pathways. For instance, microwave-assisted synthesis has been employed to accelerate reaction rates while reducing energy consumption. These developments align with global efforts to promote environmentally friendly chemical practices.

From an analytical perspective, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry have been instrumental in confirming the compound's structure and purity. High-resolution NMR spectroscopy has provided detailed insights into the spatial arrangement of atoms within the molecule, while mass spectrometry has enabled precise determination of molecular weight and fragmentation patterns.

In conclusion, N-(2-Aminophenyl)methyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine represents a multifaceted compound with diverse applications across scientific disciplines. Its unique structural features, coupled with recent research advancements, underscore its potential as a valuable tool in both academic and industrial settings. As ongoing studies continue to unravel its properties, this compound is poised to make significant contributions to the fields of pharmacology, catalysis, and materials science.